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Compound of Interest

Compound Name: 4'-Hydroxypiptocarphin A

Cat. No.: B15590667 Get Quote

For Immediate Release: A comprehensive technical guide on 4'-Hydroxypiptocarphin A, a

sesquiterpenoid lactone of interest to researchers in drug discovery and natural product

chemistry. This document provides key identifiers, though a full profile including detailed

experimental data and biological pathways remains an area for further investigation.

Core Identification
For researchers and scientists, accurate identification of compounds is paramount. Key

identifiers for 4'-Hydroxypiptocarphin A are summarized below.

Identifier Value Source

CAS Number 103994-39-4 [1]

Molecular Formula C₂₁H₂₆O₉ Inferred from Piptocarphin A

Molecular Weight 422.4 g/mol Inferred from Piptocarphin A

Note: The molecular formula and weight are inferred from the closely related compound

Piptocarphin A, as direct experimental data for 4'-Hydroxypiptocarphin A is not readily

available in the public domain.
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4'-Hydroxypiptocarphin A belongs to the sesquiterpenoid lactone class of natural products.

These compounds are predominantly isolated from plants of the Vernonia genus, which are

known for their rich diversity of biologically active molecules.[1][2] Sesquiterpenoid lactones as

a class have garnered significant scientific interest due to their wide range of reported

biological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects.[2][3][4] The

specific biological activities and mechanisms of action for 4'-Hydroxypiptocarphin A are not

yet extensively documented in publicly accessible literature, representing a promising avenue

for future research.

Areas for Future Investigation
A thorough review of existing scientific literature did not yield specific experimental protocols or

established signaling pathways for 4'-Hydroxypiptocarphin A. The following areas represent

critical next steps for a comprehensive understanding of this compound:

Isolation and Purification: Detailed experimental protocols for the isolation and purification of

4'-Hydroxypiptocarphin A from Vernonia species are needed to ensure a consistent and

pure supply for research purposes.

Structural Elucidation: While the core structure is known, comprehensive spectroscopic data

(NMR, MS, IR) would definitively confirm the structure and stereochemistry.

Biological Screening: A broad panel of in vitro and in vivo assays is required to determine the

biological activity profile of 4'-Hydroxypiptocarphin A. This could include screens for

anticancer, anti-inflammatory, and antimicrobial activities.

Mechanism of Action Studies: Once a significant biological activity is identified, further

research will be necessary to elucidate the underlying molecular mechanisms and signaling

pathways.

Illustrative Workflow for Natural Product Drug
Discovery
The journey from a natural source to a potential therapeutic agent is a complex, multi-step

process. The following diagram illustrates a generalized workflow for the investigation of a

novel natural product like 4'-Hydroxypiptocarphin A.
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Caption: A generalized workflow for natural product drug discovery.
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This technical guide serves as a foundational resource for professionals engaged in the study

of novel bioactive compounds. The limited availability of detailed data for 4'-
Hydroxypiptocarphin A underscores the significant opportunities for new research in this

area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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